Cas no 66520-51-2 (2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester
• CAS No: 66520-51-2
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 5280442
• Update Time: 2025-11-01

2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester

• Inchi： 1S/C9H16O3/c1-4-6-9(3)7(12-9)8(10)11-5-2/h7H,4-6H2,1-3H3
• InChI Key： IQCBCFAJTOQKBE-UHFFFAOYSA-N
• SMILES： O1C(C)(CCC)C1C(OCC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester

2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester (CAS No. 66520-51-2)

2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester (CAS No. 66520-51-2) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to as ethyl 3-methyl-3-propyl-2-oxiranecarboxylate, is characterized by its epoxy functional group and ester moiety, which contribute to its reactivity and utility in a wide range of chemical reactions.

The molecular formula of 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester is C₁₀H₁₈O₃, and it has a molecular weight of approximately 198.24 g/mol. The compound is a colorless liquid at room temperature and exhibits excellent solubility in common organic solvents such as ethanol, acetone, and dichloromethane. Its physical and chemical properties make it an attractive candidate for use in the synthesis of more complex molecules and materials.

In the pharmaceutical industry, ethyl 3-methyl-3-propyl-2-oxiranecarboxylate has shown promise as an intermediate in the synthesis of drugs with various therapeutic properties. Recent studies have explored its potential as a building block for the development of novel anti-inflammatory agents and antiviral compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester in the synthesis of a series of compounds that exhibited potent anti-inflammatory activity in vitro. These findings highlight the compound's potential as a valuable tool in drug discovery and development.

Beyond pharmaceutical applications, ethyl 3-methyl-3-propyl-2-oxiranecarboxylate has also found use in materials science. Its epoxy functional group makes it suitable for use in the preparation of epoxy resins, which are widely used in adhesives, coatings, and composite materials. The unique combination of its epoxy and ester functionalities allows for the creation of materials with enhanced mechanical properties and improved resistance to environmental factors such as moisture and UV radiation.

In the realm of chemical synthesis, 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester serves as a versatile reagent for various reactions. Its reactivity is primarily driven by the epoxy group, which can undergo ring-opening reactions with nucleophiles to form new carbon-carbon bonds. This property makes it useful in the synthesis of complex organic molecules and natural products. For example, a study published in Tetrahedron Letters in 2020 demonstrated the use of ethyl 3-methyl-3-propyl-2-oxiranecarboxylate in a multi-step synthesis of a complex natural product with potential anticancer activity.

The safety profile of 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound under well-ventilated conditions and to use personal protective equipment such as gloves and safety goggles.

In conclusion, 2-Oxiranecarboxylic acid, 3-methyl-3-propyl-, ethyl ester (CAS No. 66520-51-2) is a multifaceted compound with a wide range of potential applications. Its unique molecular structure and reactivity make it an invaluable tool in pharmaceutical research, materials science, and chemical synthesis. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing these fields.